Cas no 5938-04-5 (Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1))

5938-04-5 structure
Product name:Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1)
Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1)
- DTXSID80851815
- 2,4,6-Trinitrophenol--(E)-N,1-diphenylmethanimine (1/1)
- 5938-04-5
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- Inchi: InChI=1S/C13H11N.C6H3N3O7/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-11H;1-2,10H/b14-11+;
- InChI Key: XBIAWAJAECASGI-JHGYPSGKSA-N
- SMILES: [N+](C1C=C([N+]([O-])=O)C=C([N+]([O-])=O)C=1O)([O-])=O.C1(/C=N/C2C=CC=CC=2)C=CC=CC=1
Computed Properties
- Exact Mass: 410.08632
- Monoisotopic Mass: 410.08624880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 2
- Complexity: 465
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 170Ų
Experimental Properties
- PSA: 162.01
Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1) Related Literature
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
5938-04-5 (Benzenamine, N-(phenylmethylene)-, compd. with 2,4,6-trinitrophenol(1:1)) Related Products
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